N-cycloheptylquinolin-5-amine
Overview
Description
N-cycloheptylquinolin-5-amine is a biochemical used for proteomics research . It has a molecular formula of C16H20N2 and a molecular weight of 240.34 .
Synthesis Analysis
The synthesis of N-cycloheptylquinolin-5-amine can be accomplished through several methods, including cyclization of heptanenitrile and quinoline-5-carboxylic acid, reduction of N-cycloheptylquinoline-5-nitrile, and reductive amination of heptaldehyde and quinoline-5-amine.Molecular Structure Analysis
The molecular structure of N-cycloheptylquinolin-5-amine is represented by the InChI code1S/C16H20N2/c1-2-4-8-13 (7-3-1)18-16-11-5-10-15-14 (16)9-6-12-17-15/h5-6,9-13,18H,1-4,7-8H2 . Physical And Chemical Properties Analysis
N-cycloheptylquinolin-5-amine is a solid at room temperature . It should be stored in a dark place and kept sealed in dry conditions .Scientific Research Applications
Medicinal Chemistry Drug Development
“N-cycloheptylquinolin-5-amine” may play a role in the development of new pharmaceuticals due to the significance of quinoline motifs in medicinal chemistry. These compounds are often found in pharmacologically active heterocyclic compounds with various applications in medicine .
Advanced Materials Science Multifunctional Materials
The amine group in “N-cycloheptylquinolin-5-amine” could be utilized in designing multifunctional materials such as stimuli-responsive polymers, self-healing materials, and smart surfaces. These applications are valuable in robotics, sensing, and drug delivery systems .
Safety and Hazards
Future Directions
While specific future directions for N-cycloheptylquinolin-5-amine are not mentioned in the literature, quinoline compounds are a focus of ongoing research due to their potential applications in medicinal chemistry .
Relevant Papers There are several papers that discuss the synthesis and properties of quinoline compounds . These papers could provide further insights into the properties and potential applications of N-cycloheptylquinolin-5-amine.
properties
IUPAC Name |
N-cycloheptylquinolin-5-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N2/c1-2-4-8-13(7-3-1)18-16-11-5-10-15-14(16)9-6-12-17-15/h5-6,9-13,18H,1-4,7-8H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FYQWYCVXMLARKY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCC(CC1)NC2=CC=CC3=C2C=CC=N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
240.34 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-cycloheptylquinolin-5-amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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